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Compound of Interest

Compound Name: 4-Dibenzofuransulfonic acid

Cat. No.: B15208226 Get Quote

A comprehensive review of publicly available scientific literature and toxicological databases

reveals a significant lack of specific toxicological data for 4-dibenzofuransulfonic acid. To

date, no detailed experimental studies on its acute or chronic toxicity, genotoxicity,

carcinogenicity, or reproductive and developmental effects have been published. This absence

of data prevents the creation of a detailed technical guide with quantitative data tables and

experimental protocols as requested.

While direct data is unavailable, a qualitative understanding of potential hazards can be

inferred by examining the toxicological profiles of the parent compound, dibenzofuran, and its

structurally related derivatives. However, it is crucial to emphasize that such information should

be interpreted with caution, as the addition of a sulfonic acid group can significantly alter the

toxicokinetic and toxicodynamic properties of a molecule.

Toxicological Profile of Dibenzofuran and its
Derivatives
Dibenzofuran, the core structure of 4-dibenzofuransulfonic acid, is a heterocyclic organic

compound. It is considered to be of relatively low toxicity.[1][2] However, its chlorinated and

polyfluorinated derivatives, such as polychlorinated dibenzofurans (PCDFs) and polyfluorinated

dibenzofurans (PFDFs), are known persistent organic pollutants and are significantly more

toxic.[3][4][5][6][7]

Key toxicological concerns associated with halogenated dibenzofurans include:
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Dermal Toxicity: Chloracne is a hallmark sign of exposure to certain chlorinated

dibenzofurans.[5]

Immunotoxicity: These compounds can suppress the immune system.[6]

Carcinogenicity: Some polychlorinated dibenzo-p-dioxins and dibenzofurans are classified as

human carcinogens.[3][6]

Reproductive and Developmental Toxicity: Adverse effects on reproduction and development

have been observed in animal studies.[6]

The toxicity of these halogenated derivatives is often mediated through the aryl hydrocarbon

(Ah) receptor, a signaling pathway involved in the regulation of gene expression.[3]

The Role of the Sulfonic Acid Group
The introduction of a sulfonic acid group to the dibenzofuran ring is expected to increase the

water solubility of the compound. This alteration in physicochemical properties would likely lead

to different absorption, distribution, metabolism, and excretion (ADME) profiles compared to the

parent dibenzofuran. Sulfonation is a common metabolic pathway that generally leads to the

detoxification and excretion of foreign compounds.[8] However, in some cases, sulfonation can

also lead to the bioactivation of certain chemicals into more reactive and toxic metabolites.[8]

Without experimental data, the toxicological impact of the sulfonic acid moiety on the

dibenzofuran structure remains speculative.

Read-Across Approach in Toxicology
In the absence of experimental data for a specific chemical, a "read-across" approach is

sometimes used in chemical risk assessment.[9][10][11][12][13] This method involves using

toxicological data from structurally similar compounds (analogs) to predict the toxicity of the

target chemical. A robust read-across assessment requires a thorough justification of the

structural and toxicological similarities between the source and target chemicals.[10][12][13]

Currently, no published read-across assessments for 4-dibenzofuransulfonic acid are

available.

Data Gaps and Future Research
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The significant data gap regarding the toxicology of 4-dibenzofuransulfonic acid highlights

the need for future research. To adequately assess its potential risk to human health and the

environment, the following studies would be necessary:

Acute toxicity studies (oral, dermal, inhalation) to determine the short-term effects and lethal

doses.

Genotoxicity assays (e.g., Ames test, micronucleus assay) to evaluate the potential to cause

DNA damage.

Repeated dose toxicity studies to assess the effects of long-term exposure.

Reproductive and developmental toxicity studies to investigate potential effects on fertility

and offspring.

Carcinogenicity bioassays to determine the potential to cause cancer.

Toxicokinetic studies to understand the absorption, distribution, metabolism, and excretion of

the compound.

Conclusion
Due to the lack of specific toxicological data for 4-dibenzofuransulfonic acid, a detailed

technical guide as requested cannot be provided. While information on the parent compound,

dibenzofuran, and its more toxic halogenated derivatives offers some context, these data

cannot be directly extrapolated. A comprehensive toxicological evaluation of 4-
dibenzofuransulfonic acid through experimental studies is required to fill the current data gap

and enable a proper risk assessment. Researchers and drug development professionals

should exercise caution and consider the need for de novo toxicological testing when handling

or evaluating this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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